Cas no 959616-05-8 (Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo-)

• Product Name: Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo-
• CAS No: 959616-05-8
• MF: C₇H₄BrN₃O
• MW: 226.030159950256
• CID: 6030645
• PubChem ID: 57815479
• Update Time: 2025-06-10

Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo-
• 2-hydroxy-7-bromopyrido[2,3-b]pyrazine
• 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
• PS-17873
• XVIJHQDLXYIDML-UHFFFAOYSA-N
• 959616-05-8
• SCHEMBL4146190
• 7-bromopyrido(2,3-b)pyrazin-2(1H)-one
• F89263
• 7-Bromopyrido[2,3-b]pyrazin-2(1H)-one
• SCHEMBL20374538
• DB-208002

• Inchi： 1S/C7H4BrN3O/c8-4-1-5-7(9-2-4)10-3-6(12)11-5/h1-3H,(H,11,12)
• InChI Key： XVIJHQDLXYIDML-UHFFFAOYSA-N
• SMILES： C12=NC=C(Br)C=C1NC(=O)C=N2

Computed Properties

• Exact Mass: 224.95377g/mol
• Monoisotopic Mass: 224.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 2.01±0.1 g/cm3(Predicted)
• pka: 6.93±0.50(Predicted)

Additional information on Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo-

Recent Advances in the Study of Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- (CAS: 959616-05-8)

Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- (CAS: 959616-05-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's unique structure, featuring a pyrido[2,3-b]pyrazine core with a bromo substitution at the 7-position, makes it a promising scaffold for the development of novel bioactive molecules. Researchers have explored its utility as a building block in the synthesis of more complex derivatives, which are then evaluated for their pharmacological properties. Recent literature indicates that derivatives of Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- exhibit a range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

One of the key areas of investigation has been the compound's role in targeting specific enzymes or receptors involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- act as potent inhibitors of protein kinases, which are critical targets in cancer therapy. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's inhibitory activity, leading to the identification of lead candidates with improved efficacy and selectivity.

In addition to its potential in oncology, Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that bromo-substituted pyridopyrazinone derivatives exhibit strong activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for the development of new antibiotics.

Another noteworthy development is the use of Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- in the design of fluorescent probes for biological imaging. Researchers have capitalized on the compound's inherent fluorescence properties to create probes that can selectively bind to cellular targets, enabling real-time visualization of biological processes. This application has significant implications for both basic research and clinical diagnostics, as it provides a non-invasive means of monitoring disease progression and treatment response.

Despite these promising findings, challenges remain in the development of Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing research is focused on overcoming these hurdles, with several groups exploring novel synthetic routes and formulation strategies to enhance the compound's drug-like properties.

In conclusion, Pyrido[2,3-b]pyrazin-2(1H)-one, 7-bromo- (CAS: 959616-05-8) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential applications in drug discovery, antimicrobial therapy, and biological imaging make it a subject of intense research. As scientists continue to unravel its full potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.